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Abstract
Anticancer agent 194, also identified as compound 10p, has emerged as a novel molecule

with significant potential in oncology research. This agent uniquely induces both ferroptosis and

autophagy in colon cancer cells. Its primary mechanism of action involves the accumulation of

reactive oxygen species (ROS), leading to cell cycle arrest at the G2/M phase and subsequent

cell death. A key molecular target implicated in the ferroptotic pathway induced by this agent is

Glutathione Peroxidase 4 (GPX4). This technical guide provides a comprehensive overview of

the available data on anticancer agent 194, focusing on its effects on GPX4, quantitative

efficacy, and the experimental methodologies used for its characterization.

Quantitative Data Summary
The following tables summarize the key quantitative findings from the study of anticancer
agent 194 (compound 10p) in the context of colon cancer cell lines.

Table 1: In Vitro Efficacy of Anticancer Agent 194 (Compound 10p)

Parameter Cell Line Value Exposure Time

IC50 HT-29 1.97 µM 48 hours[1]
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Table 2: Cellular Effects of Anticancer Agent 194 (Compound 10p) on HT-29 Cells

Effect
Concentration
Range

Exposure Time Key Findings

Cell Cycle Arrest 1-4 µM 48 hours

Concentration-

dependent arrest at

the G2/M phase[1]

GPX4 Expression 0.5-4 µM 48 hours

Concentration-

dependent decrease

in GPX4 expression[1]

Autophagy Induction 1-4 µM 48 hours Induces autophagy[1]

ROS Accumulation Not specified Not specified

Triggers massive

accumulation of

ROS[2]

Signaling Pathway and Mechanism of Action
Anticancer agent 194 (compound 10p) exerts its anticancer effects through a dual mechanism

involving the induction of ferroptosis and autophagy, driven by the accumulation of reactive

oxygen species (ROS). A central element of the ferroptosis pathway is the downregulation of

GPX4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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